Cas no 871819-22-6 (1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, 7-chloro-4-iodo-3-methyl-,1,1-dimethylethyl ester)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, 7-chloro-4-iodo-3-methyl-,1,1-dimethylethyl ester
• CAS No: 871819-22-6
• MF: C₁₃H₁₄ClIN₂O₂
• MW: 392.619934558868
• CID: 1864916
• PubChem ID: 44475512
• Update Time: 2025-04-21

1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, 7-chloro-4-iodo-3-methyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, 7-chloro-4-iodo-3-methyl-,1,1-dimethylethyl ester
• 871819-22-6
• KXEKHYJVGLGJQB-UHFFFAOYSA-N
• 7-Chloro-4-iodo-3-methyl-1h-pyrrolo[2,3-c]pyridine-1-carboxylic acid 1,1-dimethylethyl ester
• SCHEMBL3994334
• 7-Chloro-4-iodo-3-methyl-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester
• 1,1-dimethylethyl 7-chloro-4-iodo-3-methyl-1h-pyrrolo[2,3-c]pyridine-1-carboxylate
• DB-197451
• DTXSID701130912

• Inchi： 1S/C13H14ClIN2O2/c1-7-6-17(12(18)19-13(2,3)4)10-9(7)8(15)5-16-11(10)14/h5-6H,1-4H3
• InChI Key： KXEKHYJVGLGJQB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C2=C1C(C)=CN2C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 391.97885Da
• Monoisotopic Mass: 391.97885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.1Ų